Cas no 910812-45-2 (ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate)
ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1460297
- ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate
- 910812-45-2
-
- Inchi: 1S/C19H18O2/c1-3-21-19(20)10-13(2)14-8-9-18-16(11-14)12-15-6-4-5-7-17(15)18/h4-11H,3,12H2,1-2H3/b13-10-
- InChI Key: HWLKCNGVEITQMR-RAXLEYEMSA-N
- SMILES: O(CC)C(/C=C(/C)\C1C=CC2C3C=CC=CC=3CC=2C=1)=O
Computed Properties
- Exact Mass: 278.130679813g/mol
- Monoisotopic Mass: 278.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1460297-0.05g |
910812-45-2 | 0.05g |
$612.0 | 2023-06-06 | |||
| Enamine | EN300-1460297-0.1g |
910812-45-2 | 0.1g |
$640.0 | 2023-06-06 | |||
| Enamine | EN300-1460297-0.25g |
910812-45-2 | 0.25g |
$670.0 | 2023-06-06 | |||
| Enamine | EN300-1460297-0.5g |
910812-45-2 | 0.5g |
$699.0 | 2023-06-06 | |||
| Enamine | EN300-1460297-1.0g |
910812-45-2 | 1g |
$728.0 | 2023-06-06 | |||
| Enamine | EN300-1460297-2.5g |
910812-45-2 | 2.5g |
$1428.0 | 2023-06-06 | |||
| Enamine | EN300-1460297-5.0g |
910812-45-2 | 5g |
$2110.0 | 2023-06-06 | |||
| Enamine | EN300-1460297-10.0g |
910812-45-2 | 10g |
$3131.0 | 2023-06-06 | |||
| Enamine | EN300-1460297-50mg |
910812-45-2 | 50mg |
$612.0 | 2023-09-29 | |||
| Enamine | EN300-1460297-100mg |
910812-45-2 | 100mg |
$640.0 | 2023-09-29 |
ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate
Recent Advances in the Study of Ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate (CAS: 910812-45-2) in Chemical Biology and Pharmaceutical Research
Ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate (CAS: 910812-45-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its fluorene-based structure and conjugated double bond system, has been investigated for its unique chemical properties and biological activities. Recent studies have explored its role as a building block for more complex molecules, as well as its direct pharmacological effects.
In the context of drug discovery, ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate has shown promise as a precursor for the synthesis of novel bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting specific protein-protein interactions involved in cancer progression. The researchers utilized the compound's reactive double bond for further functionalization, enabling the creation of a diverse library of derivatives with varying biological activities.
From a chemical biology perspective, the compound's fluorescent properties have been exploited in probe development. A recent publication in ACS Chemical Biology (2024) described its incorporation into fluorescent probes for monitoring enzymatic activity in live cells. The fluorene moiety provides excellent photostability and quantum yield, making it particularly suitable for long-term imaging studies. This application highlights the compound's versatility beyond its traditional role in synthetic chemistry.
Mechanistic studies have revealed interesting aspects of the compound's biological activity. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified that certain derivatives of ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate can modulate inflammatory pathways by interacting with key signaling proteins. The structure-activity relationship studies conducted in this research provided valuable insights into how modifications to the core structure affect biological potency and selectivity.
The synthetic accessibility of ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate has also been a focus of recent investigations. A 2024 study in Organic Process Research & Development presented an optimized, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. This advancement is particularly important for potential industrial-scale production should any of its derivatives progress to clinical development.
Looking forward, researchers are exploring the potential of ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that modifications to the ester group could enable conjugation to various drug carriers while maintaining the compound's beneficial properties. This direction of research may open new avenues for precision medicine applications.
In conclusion, ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate (CAS: 910812-45-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications ranging from medicinal chemistry to chemical probes, combined with recent synthetic improvements, position it as an important building block for future therapeutic development. Ongoing research is expected to further elucidate its potential and possibly lead to clinically relevant discoveries in the coming years.
910812-45-2 (ethyl (2Z)-3-(9H-fluoren-2-yl)but-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)